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Propargyl-PEG6-t-butyl ester Propargyl-PEG6-t-butyl ester Propargyl-PEG6-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The t-butyl protected carboxyl group can be deprotected under acidic conditions. The hydrophilic PEG spacer increases solubility in aqueous media.
Brand Name: Vulcanchem
CAS No.: 1355197-95-3
VCID: VC0540366
InChI: InChI=1S/C20H36O8/c1-5-7-22-9-11-24-13-15-26-17-18-27-16-14-25-12-10-23-8-6-19(21)28-20(2,3)4/h1H,6-18H2,2-4H3
SMILES: CC(C)(C)OC(=O)CCOCCOCCOCCOCCOCCOCC#C
Molecular Formula: C20H36O8
Molecular Weight: 404.5

Propargyl-PEG6-t-butyl ester

CAS No.: 1355197-95-3

Cat. No.: VC0540366

Molecular Formula: C20H36O8

Molecular Weight: 404.5

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Propargyl-PEG6-t-butyl ester - 1355197-95-3

Specification

Description Propargyl-PEG6-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The t-butyl protected carboxyl group can be deprotected under acidic conditions. The hydrophilic PEG spacer increases solubility in aqueous media.
CAS No. 1355197-95-3
Molecular Formula C20H36O8
Molecular Weight 404.5
IUPAC Name tert-butyl 3-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
Standard InChI InChI=1S/C20H36O8/c1-5-7-22-9-11-24-13-15-26-17-18-27-16-14-25-12-10-23-8-6-19(21)28-20(2,3)4/h1H,6-18H2,2-4H3
Standard InChI Key QNWQLRBFWIUOKY-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)CCOCCOCCOCCOCCOCCOCC#C
Appearance Solid powder

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